N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide

• IUPAC Name: N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide
• InChI: InChI=1S/C12H17FN4O/c1-9(18)16(2)10-3-5-17(6-4-10)12-11(13)7-14-8-15-12/h7-8,10H,3-6H2,1-2H3
• InChI Key: GBXDYRCMWNERDA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1CCN(CC1)C2=NC=NC=C2F
• Molecular Formula: C12H17FN4O
• Molecular Weight: 252.29 g/mol

Description

This compound is a complex organic molecule that includes a fluoropyrimidinyl group, a piperidinyl group, and a methylacetamide group. These types of compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrimidine ring (a six-membered ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and a methylacetamide group (a carbonyl group with a methyl and an amine attached).

Mechanism of Action

The mechanism of action of N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide is not yet fully understood. However, it is believed that this compound may act by binding to specific proteins or enzymes and altering their activity. Additionally, this compound may also act by altering the activity of certain signaling pathways, such as the MAPK/ERK signaling pathway, which is involved in a variety of cellular processes.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In laboratory studies, this compound has been found to possess anti-inflammatory, anti-cancer, and anti-fungal effects. Additionally, this compound has been found to be a useful tool in biochemistry, as it can be used to study the structure and function of proteins, enzymes, and other biological molecules.

Advantages and Limitations for Lab Experiments

N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide has several advantages for use in laboratory experiments. First, this compound is relatively easy to synthesize and is readily available from a variety of sources. Additionally, this compound is relatively stable, and can be stored for extended periods of time without significant degradation. Finally, this compound is relatively non-toxic, and can be used safely in laboratory experiments.
However, this compound also has several limitations for use in laboratory experiments. First, this compound is relatively expensive, and may not be cost-effective for some experiments. Additionally, this compound is relatively unstable in certain conditions, and may degrade rapidly in certain environments. Finally, this compound may not be suitable for certain experiments, as it may not be able to bind to certain proteins or enzymes.

Future Directions

The potential future directions for N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide are numerous. First, this compound could be used to develop new drugs for the treatment of a variety of diseases, such as cancer and inflammation. Additionally, this compound could be used to study the structure and function of proteins, enzymes, and other biological molecules. Finally, this compound could be used to develop new chemical synthesis methods, as it has been found to be a useful catalyst in the formation of carbon-carbon bonds.

Synthesis Methods

N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide can be synthesized using a variety of methods. The most common method involves the reaction of 5-fluoropyrimidine with piperidine and N-methylacetamide. This reaction is usually conducted in a polar solvent such as dimethylformamide (DMF) at elevated temperatures, and yields this compound as the major product. Additionally, this compound can also be synthesized from 5-fluoropyrimidine and N-methylacetamide by the action of an acid catalyst, such as trifluoroacetic acid.

Scientific Research Applications

N-[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]-N-methylacetamide has been studied extensively in a variety of scientific fields, and has been found to have potential applications in drug discovery and development, chemical synthesis, and biochemistry. In drug discovery and development, this compound has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-fungal effects. Additionally, this compound has been found to be a useful catalyst in chemical synthesis, as it can be used to promote the formation of carbon-carbon bonds. Finally, this compound has been found to be a useful tool in biochemistry, as it can be used to study the structure and function of proteins, enzymes, and other biological molecules.